2-[1-(Cyclopent-3-ene-1-carbonyl)pyrrolidin-2-yl]acetic acid

• IUPAC Name: 2-[1-(cyclopent-3-ene-1-carbonyl)pyrrolidin-2-yl]acetic acid
• InChI: InChI=1S/C12H17NO3/c14-11(15)8-10-6-3-7-13(10)12(16)9-4-1-2-5-9/h1-2,9-10H,3-8H2,(H,14,15)
• InChI Key: XQHSLGMOFZHRLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2CC=CC2)CC(=O)O
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

2-[1-(Cyclopent-3-ene-1-carbonyl)pyrrolidin-2-yl]acetic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a derivative of pyrrolidine and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

2-[1-(Cyclopent-3-ene-1-carbonyl)pyrrolidin-2-yl]acetic acid has been found to exhibit various biological activities such as anti-inflammatory, analgesic, and antipyretic effects. It has also been found to exhibit neuroprotective effects and has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been found to exhibit anticancer activity and has potential applications in cancer research.

Mechanism of Action

The exact mechanism of action of 2-[1-(Cyclopent-3-ene-1-carbonyl)pyrrolidin-2-yl]acetic acid is not fully understood. However, it has been suggested that this compound exerts its biological effects by modulating the activity of various enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
2-[1-(Cyclopent-3-ene-1-carbonyl)pyrrolidin-2-yl]acetic acid has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. This compound has also been found to modulate the activity of various neurotransmitters in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[1-(Cyclopent-3-ene-1-carbonyl)pyrrolidin-2-yl]acetic acid in lab experiments is its potential applications in various areas of medical research. However, one of the limitations of using this compound is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-[1-(Cyclopent-3-ene-1-carbonyl)pyrrolidin-2-yl]acetic acid. One potential direction is to further investigate its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is to investigate its potential applications in cancer research. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 2-[1-(Cyclopent-3-ene-1-carbonyl)pyrrolidin-2-yl]acetic acid involves the reaction of 3-cyclopenten-1-one with pyrrolidine and acetic anhydride. The reaction is carried out in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is then purified using column chromatography.